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Compound of Interest

Compound Name: 19,20-Epoxycytochalasin C

Cat. No.: B1140306

Essential Safety and Handling Guide for 19,20-
Epoxycytochalasin C

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
19,20-Epoxycytochalasin C, a fungal metabolite with cytotoxic properties. Due to conflicting
safety classifications from different suppliers, a cautious approach adhering to the more
stringent safety protocols is strongly recommended.

Hazard and Safety Data Summary

Conflicting information exists regarding the hazards of 19,20-Epoxycytochalasin C. To ensure
the highest level of safety, personnel should be aware of all potential hazards.

Supplier GHS Classification Hazard Statements

Acute toxicity, Oral (Category H302: Harmful if

) 4)Acute aquatic toxicity swallowed.H410: Very toxic to
DC Chemicals ] ) o ] )
(Category 1)Chronic aquatic aquatic life with long lasting
toxicity (Category 1) effects.[1]
_ Not classified according to
Cayman Chemical None

GHS
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Given the potential for cytotoxicity and the "harmful if swallowed" classification, it is prudent to
handle 19,20-Epoxycytochalasin C as a hazardous compound.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following PPE
is mandatory when handling 19,20-Epoxycytochalasin C in solid (powder) or solution form.

PPE Component Specification Rationale
Double-gloving with nitrile Provides a robust barrier
Gloves ) )
gloves against skin contact.[1]
) Safety goggles with side- Protects eyes from dust
Eye Protection ) ]
shields particles and splashes.[1]
) Impervious, disposable lab Prevents contamination of
Body Protection ]
coat or gown personal clothing.[1]

_ _ Necessary when handling the
) ) Suitable respirator (e.g., N95 )
Respiratory Protection _ powder form to avoid
or higher) ) ]
inhalation.[1]
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Operational Plan for Handling
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Safe handling of 19,20-Epoxycytochalasin C requires a controlled environment and strict
adherence to established protocols to minimize exposure risk.

Engineering Controls:

« Ventilation: All handling of 19,20-Epoxycytochalasin C, especially in its powder form,
should be conducted in a certified chemical fume hood or a biological safety cabinet to avoid
the formation of dust and aerosols.[1]

o Accessible Safety Equipment: An eye wash station and a safety shower must be readily
accessible in the laboratory.[1]

Step-by-Step Handling Procedure:
e Preparation:
o Designate a specific area for handling 19,20-Epoxycytochalasin C.
o Assemble all necessary equipment and reagents before starting.
o Don the appropriate PPE as outlined in the table above.
e Weighing (for solid form):
o Perform weighing within a chemical fume hood.
o Use a dedicated, labeled weigh boat.
o Handle with care to prevent generating dust.
» Reconstitution/Dilution:
o If preparing a solution, add the solvent slowly to the solid to avoid splashing.

o The compound is soluble in ethanol, methanol, DMF, and DMSO, but has poor water
solubility.

o Keep the container tightly sealed when not in use.
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e Post-Handling:

o

Decontaminate all surfaces and equipment after use.

Remove PPE in the reverse order of donning, being careful to avoid self-contamination.

[¢]

[¢]

Dispose of all contaminated materials as cytotoxic waste.

Wash hands thoroughly with soap and water after removing gloves.[1]

[e]
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Disposal Plan

Proper disposal of 19,20-Epoxycytochalasin C and all contaminated materials is critical to
prevent environmental contamination and accidental exposure.

Waste Segregation and Collection:

o Cytotoxic Waste Containers: All solid and liquid waste contaminated with 19,20-
Epoxycytochalasin C must be disposed of in clearly labeled, leak-proof cytotoxic waste

containers.

o Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated
cytotoxic sharps container.

e PPE: All used PPE, including gloves, gowns, and masks, should be disposed of as cytotoxic

waste.
Disposal Procedure:

Containment: Securely seal all cytotoxic waste containers before removal from the

laboratory.

o Labeling: Ensure all containers are clearly labeled with "Cytotoxic Waste" and any other
labels required by your institution's waste management program.

« Institutional Guidelines: Follow your institution's specific procedures for the collection and
disposal of chemical and cytotoxic waste. This typically involves disposal through an
approved hazardous waste management service.[1]

e Environmental Precaution: Avoid releasing 19,20-Epoxycytochalasin C into the
environment. Do not dispose of it down the drain.[1]
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By adhering to these safety protocols, researchers can minimize the risks associated with
handling 19,20-Epoxycytochalasin C and ensure a safe laboratory environment. Always
consult your institution's specific safety guidelines and the most recent Safety Data Sheets

before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-19-20-epoxycytochalasin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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